2-(N,N-Diphenylcarbamoyl)-propionohydroxamic acid

• CAS RN: 65050-91-1
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol
• IUPAC Name: N-hydroxy-2-methyl-N',N'-diphenylpropanediamide
• InChI: InChI=1S/C16H16N2O3/c1-12(15(19)17-21)16(20)18(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12,21H,1H3,(H,17,19)
• InChI Key: YIFMYXKOKNJLOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NO)C(=O)N(C1=CC=CC=C1)C2=CC=CC=C2

Description

2-(N,N-Diphenylcarbamoyl)-propionohydroxamic acid is a useful research compound. Its molecular formula is C16H16N2O3 and its molecular weight is 284.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.9 g (0.125 gram atom) of sodium in small pieces are added to 50 ml of anhydrous methanol and 2/3 of the sodium ethylate solution thus obtained is used to neutralise a solution of 5.25 g (0.075 mol) of hydroxylamine hydrochloride in 50 ml of anhydrous methanol; 15 g (0.05 mol) of ethyl 2-(N,N-diphenylcarbamoyl)-propionate are then added, after which the remaining one-third of the sodium ethylate solution is added in the cold. The reactants are left in contact overnight at 50° C., the mixture is evaporated to dryness in vacuo, the residue is taken up in ether and the sodium salt is filtered off, dissolved in water and acidified with concentrated HCl. CRL 40,438 is obtained by filtering off, drying and recrystallising from acetonitrile. Melting point: 171°-172° C. Yield: 68%.